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Compound of Interest

Compound Name: 2-Chloro-3-hydroxybenzoic acid

Cat. No.: B1590727 Get Quote

Essential Safety and Handling Guide for 2-Chloro-3-
hydroxybenzoic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
Chloro-3-hydroxybenzoic acid, ensuring the well-being of laboratory personnel and

adherence to safety protocols. Following these procedures meticulously will minimize risks and

establish a safe working environment.

Hazard Identification and Personal Protective Equipment
(PPE)
2-Chloro-3-hydroxybenzoic acid is classified with the following hazards:

H315: Causes skin irritation[1]

H319: Causes serious eye irritation[1]

H335: May cause respiratory irritation[1]

Due to these hazards, the following personal protective equipment is mandatory when handling

this compound.
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PPE Component Specification Rationale

Hand Protection
Nitrile or Neoprene gloves.

Consider double-gloving.

Provides protection against

skin irritation. Nitrile gloves

offer good resistance to

chlorinated solvents and acids.

[2][3]

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects eyes from dust

particles and potential

splashes, preventing serious

irritation.[4]

Respiratory Protection

NIOSH-approved air-purifying

respirator with an Organic

Vapor/Acid Gas (OV/AG)

cartridge.

Required when handling the

powder outside of a certified

chemical fume hood to prevent

respiratory tract irritation.[1][5]

Body Protection
A fully buttoned laboratory

coat.

Protects against skin contact

with the chemical.

Footwear Closed-toe shoes. Prevents exposure from spills.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is crucial to minimize exposure and prevent

contamination.

2.1. Engineering Controls

All weighing and handling of solid 2-Chloro-3-hydroxybenzoic acid should be conducted in

a certified chemical fume hood to control dust and vapors.[6]

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.

2.2. Handling Procedure
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Preparation: Before handling, ensure all required PPE is correctly donned. Prepare the work

area in the chemical fume hood by lining it with absorbent bench paper.

Weighing: Carefully weigh the desired amount of 2-Chloro-3-hydroxybenzoic acid on a

tared weigh boat or glassine paper. Use anti-static tools if available to minimize dust

dispersion.

Transfer: Gently transfer the solid to the reaction vessel. If dissolving, add the solvent to the

solid slowly to avoid splashing.

Post-Handling: After handling, decontaminate all surfaces, including the balance, with an

appropriate solvent (e.g., 70% ethanol) and wipe clean.

Glove Removal: Remove gloves using the proper technique to avoid skin contact with any

residual chemical.

Hand Washing: Wash hands thoroughly with soap and water after the procedure is complete.

Disposal Plan: Segregation and Collection of
Halogenated Waste
Proper disposal of 2-Chloro-3-hydroxybenzoic acid and associated waste is critical to

prevent environmental contamination and ensure regulatory compliance.

3.1. Waste Segregation

Halogenated Organic Waste: All solid waste contaminated with 2-Chloro-3-hydroxybenzoic
acid (e.g., weigh boats, contaminated paper towels, gloves) and any solutions containing the

compound must be disposed of in a designated "Halogenated Organic Waste" container.[7]

[8][9][10]

Sharps: Any contaminated sharps (needles, razor blades) must be placed in a designated

sharps container for hazardous waste.

Do Not Mix: Do not mix halogenated waste with non-halogenated waste streams.[8][9][10]

3.2. Waste Collection and Labeling
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Use a chemically compatible, leak-proof container with a secure screw-top cap for all

halogenated waste.

The waste container must be clearly labeled with "Hazardous Waste," "Halogenated Organic

Waste," and a full list of its contents, including "2-Chloro-3-hydroxybenzoic acid."[7]

Store the sealed waste container in a designated satellite accumulation area until it is

collected by the institution's environmental health and safety (EHS) department for final

disposal via incineration.[8]

Emergency Procedures
In the event of an exposure or spill, immediate action is necessary.

Emergency Scenario Action Protocol

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with water for at least 15

minutes, holding the eyelids open. Seek

immediate medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

medical attention.

Spill

For small spills, absorb the material with an inert

absorbent (e.g., vermiculite, sand) and place it

in the designated halogenated waste container.

For large spills, evacuate the area and contact

your institution's EHS department.

Workflow and Safety Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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